Cas no 2171145-46-1 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid
• CAS No: 2171145-46-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5934507
• PubChem ID: 165808016
• Update Time: 2025-10-29

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylbenzoic acid
• 2171145-46-1
• EN300-1517597

• Inchi： 1S/C28H28N2O5/c1-16(2)25(26(31)29-18-12-13-19(27(32)33)17(3)14-18)30-28(34)35-15-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-14,16,24-25H,15H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m0/s1
• InChI Key： OAVMHIXWCIWJMF-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC(C(=O)O)=C(C)C=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid (CAS No. 2171145-46-1)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid, identified by its CAS number 2171145-46-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center at the 2S position. The presence of these structural features not only makes it an intriguing subject for synthetic chemists but also positions it as a potential candidate for further exploration in drug discovery and development.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in various ways. Its aromatic ring system provides a platform for hydrophobic interactions, while the carboxylic acid group can engage in hydrogen bonding or form salt bridges with polar residues in proteins. In the context of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid, the benzoic acid component is further functionalized with an amide linkage, which introduces additional potential sites for interaction with biological targets.

The amine group in this compound is protected by an Fmoc group, a common strategy in peptide synthesis to prevent unwanted side reactions during solid-phase peptide manufacturing. However, in this case, the Fmoc group is attached to a side chain rather than being part of a peptide backbone. The fluorenylmethoxycarbonyl moiety not only serves as a protective group but also adds bulk to the molecule, which can influence its solubility and bioavailability. The removal of the Fmoc group typically involves acidic conditions, which must be carefully controlled to avoid degradation of the rest of the molecule.

The chiral center at the 2S position is particularly noteworthy, as chirality plays a critical role in the biological activity of many pharmaceuticals. Enantiomers—molecules that are mirror images of each other—can exhibit vastly different pharmacological properties due to their interactions with chiral biological targets. The stereochemistry at this position in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid must be carefully controlled during synthesis to ensure that only the desired enantiomer is produced. This often involves asymmetric synthesis techniques or chiral auxiliary methods.

The 3-methylbutanamido side chain adds another layer of complexity to the molecule, providing additional functional groups that could interact with biological targets. This side chain could potentially form hydrogen bonds or engage in hydrophobic interactions, depending on its orientation within a binding site. The presence of multiple functional groups makes this compound a versatile scaffold for further derivatization and optimization.

Recent research in medicinal chemistry has highlighted the importance of incorporating fluorinated aromatic rings into drug candidates due to their ability to enhance metabolic stability and binding affinity. The fluorenyl group in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid aligns with this trend, as it could potentially improve the compound's pharmacokinetic properties. Additionally, fluorine atoms can be used to modulate electronic properties and influence molecular interactions.

The synthesis of such complex molecules often presents significant challenges due to multiple functional groups and stereocenters that must be precisely controlled. Advances in synthetic methodologies have made it possible to construct intricate molecules like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions, asymmetric hydrogenation, and flow chemistry have all contributed to streamlined synthetic routes.

In terms of potential applications, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid could serve as a key intermediate in the synthesis of more complex drug candidates. Its structural features make it amenable to further modifications that could enhance its biological activity or improve its pharmacokinetic properties. For instance, replacing the Fmoc protecting group with another functionality could open up new avenues for drug design.

Moreover, the benzoic acid core suggests potential applications in areas where pain relief and anti-inflammatory effects are sought after. Benzoic acid derivatives have been widely studied for their therapeutic potential, and modifications to this scaffold have led to several approved drugs. The unique structural features of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid may make it a valuable starting point for developing novel therapeutics in these domains.

As computational chemistry continues to advance, virtual screening methods are being increasingly employed to identify promising drug candidates like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbenzoic acid based on their predicted interactions with biological targets. These computational approaches can significantly reduce the time and cost associated with experimental screening by prioritizing molecules with high binding affinity and favorable pharmacokinetic profiles.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yli m m oxyc arb o n y l }a min o ) - 3 - me thylb ut ana mi do - 2 - me th ylb en zo i c ac i d (CAS No. 2171145–46–1) represents an intriguing compound with potential applications in pharmaceutical research and development. Its complex structure, featuring multiple functional groups and a chiral center, makes it an attractive candidate for further exploration. With ongoing advancements in synthetic chemistry and computational methods, 4 - ( 22 S ) - 22 ( { ( 99 H - f lu o re n -99 - y l ) m e tho x y c arb o n y l }a min o ) -33 me t h y l b u t ana mi do -22 me t h y lb en zo i c ac i d holds promise as a valuable intermediate or building block for novel drug candidates.